Cas no 15898-84-7 (2-(2,2-dimethylpropyl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(2,2-dimethylpropyl)cyclopropane-1-carboxylic acid
• CAS No: 15898-84-7
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• MDL: MFCD17271399
• CID: 5210249
• PubChem ID: 62950059
• Update Time: 2025-06-10

2-(2,2-dimethylpropyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CID 62950059
• Cyclopropanecarboxylic acid, 2-(2,2-dimethylpropyl)-
• 2-(2,2-dimethylpropyl)cyclopropane-1-carboxylic acid

• MDL： MFCD17271399
• Inchi： 1S/C9H16O2/c1-9(2,3)5-6-4-7(6)8(10)11/h6-7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： TVNZVCOMDVZZLX-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)CC1CC(C)(C)C

Experimental Properties

• Density: 1.023±0.06 g/cm3(Predicted)
• Boiling Point: 114-114.5 °C(Press: 2 Torr)
• pka: 4.87±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 2-(2,2-dimethylpropyl)cyclopropane-1-carboxylic acid

2-(2,2-Dimethylpropyl)cyclopropane-1-carboxylic acid (CAS No. 15898-84-7)

2-(2,2-Dimethylpropyl)cyclopropane-1-carboxylic acid, also known by its CAS registry number CAS No. 15898-84-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring with a carboxylic acid group and a bulky substituent, namely the dimethylpropyl group. The combination of these structural features imparts distinctive chemical and physical properties to the compound, making it a valuable molecule for various applications.

The molecular structure of 2-(2,2-Dimethylpropyl)cyclopropane-1-carboxylic acid consists of a cyclopropane ring, which is a three-membered carbon ring known for its high ring strain and reactivity. Attached to this ring is a carboxylic acid group (-COOH), which introduces acidic properties and the potential for forming hydrogen bonds. The dimethylpropyl substituent adds steric bulk to the molecule, influencing its solubility, stability, and reactivity. This combination of structural elements makes the compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of cyclopropane-containing compounds in drug design and materials science. The unique electronic and steric properties of cyclopropanes make them attractive for developing bioactive molecules with novel pharmacological profiles. For instance, researchers have explored the use of cyclopropane derivatives in designing antibiotics and antiviral agents due to their ability to interact with biological targets in unconventional ways.

In terms of synthesis, 2-(2,2-Dimethylpropyl)cyclopropane-1-carboxylic acid can be prepared through various methods, including cycloaddition reactions or the modification of existing cyclopropane derivatives. One common approach involves the use of Grignard reagents or organometallic catalysts to construct the cyclopropane ring while introducing the desired substituents. The choice of synthetic pathway depends on the availability of starting materials and the desired level of control over the product's stereochemistry.

The physical properties of this compound are also noteworthy. Its melting point and boiling point are influenced by the balance between hydrogen bonding from the carboxylic acid group and the steric hindrance introduced by the dimethylpropyl substituent. These properties make it suitable for applications in both liquid and solid-state systems. Additionally, its solubility in organic solvents makes it amenable to use in various chemical reactions and formulations.

In recent years, there has been growing interest in utilizing cyclopropane-containing carboxylic acids as precursors for advanced materials such as polymers and coatings. The carboxylic acid group can undergo polymerization reactions or serve as a functionalizing agent for surfaces. For example, researchers have investigated the use of this compound in creating biocompatible polymers for medical applications due to its ability to form stable bonds with other biomolecules.

The steric bulk introduced by the dimethylpropyl strong group also plays a role in determining the compound's reactivity in catalytic processes. Recent studies have demonstrated that derivatives of this compound can act as ligands in transition metal catalysts, enhancing their activity in key industrial reactions such as olefin polymerization or hydrogenation.

In conclusion, 2-(2,2-Dimethylpropyl)cyclopropane-1-carboxylic acid (CAS No. 15898-84-7) strong is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure provides a platform for innovative research and development across various industries. As scientific understanding continues to evolve, this compound is likely to find new uses that leverage its distinctive chemical properties.